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Compound of Interest

Compound Name: 2-Ethyl-1-indanone

Cat. No.: B1366218

An In-depth Technical Guide to the Physical Properties of 2-Ethyl-1-indanone

This technical guide provides a comprehensive overview of the key physical properties of 2-
Ethyl-1-indanone, a bicyclic hydrocarbon compound with applications in the pharmaceutical
and photonics industries.[1] This document is intended for researchers, scientists, and
professionals in drug development, offering a detailed look at the compound's boiling point and
density, along with the methodologies for their determination.

Core Physical Properties

2-Ethyl-1-indanone (CAS No. 22351-56-0) is a derivative of indane, featuring a carbonyl
functional group and an ethyl side chain.[1] Its molecular formula is C11H120, and it has a
molecular weight of 160.21 g/mol .[1][2][3][4] At room temperature, it exists as a colorless to
light yellow oil.[5][6]

Quantitative Data Summary

The essential physical properties of 2-Ethyl-1-indanone are summarized in the table below for
quick reference.

Physical Property Value Conditions
Boiling Point 67 °C at 0.2 mm Hg
Density 1.038 g/mL at 25 °C
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Data sourced from multiple chemical data providers.[5][6][7][8]

Experimental Protocols

The following sections detail the generalized experimental methodologies for determining the
boiling point and density of liquid compounds like 2-Ethyl-1-indanone.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure.[9] For substances like 2-Ethyl-1-indanone, which have a
high boiling point at atmospheric pressure, the determination is often carried out under reduced
pressure to prevent decomposition.

A common and effective method for determining the boiling point of a small quantity of a liquid
is the Thiele tube method.[10]

Methodology:

Sample Preparation: A small amount (less than 0.5 mL) of 2-Ethyl-1-indanone is placed into
a small test tube (Durham tube).[10]

o Capillary Tube Insertion: A capillary tube, sealed at one end, is inverted and placed into the
liquid sample within the test tube.[10]

o Apparatus Setup: The test tube assembly is attached to a thermometer, ensuring the sample
is level with the thermometer bulb. This entire setup is then secured in a Thiele tube filled
with a high-boiling point liquid, such as mineral oil.[11]

e Heating: The Thiele tube is gently heated, causing the temperature of the oil bath and the
sample to rise.[9]

o Observation: As the liquid approaches its boiling point, a steady stream of bubbles will
emerge from the open end of the inverted capillary tube.[10]

e Cooling and Measurement: The heat source is removed, and the apparatus is allowed to
cool. The boiling point is the temperature at which the stream of bubbles ceases and the
liquid just begins to enter the capillary tube.[10]
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Distillation is another method that can be used to determine the boiling point of a liquid,
particularly when purification is also desired.[12]

Density Determination

Density is a fundamental physical property defined as the mass of a substance per unit
volume.[13] For liquids, several accurate methods are available for density determination.

A widely used and precise method is the pycnometer method.[14]

Methodology:

Pycnometer Preparation: A pycnometer, which is a flask with a specific, accurately known
volume, is thoroughly cleaned and dried.[14]

o Mass of Empty Pycnometer: The mass of the empty, dry pychometer is accurately measured
using an analytical balance.[14]

o Mass of Pycnometer with Sample: The pycnometer is filled with 2-Ethyl-1-indanone,
ensuring no air bubbles are present. The filled pycnometer is then weighed.[14]

o Temperature Control: The temperature of the sample is recorded, as density is temperature-
dependent.

o Calculation: The mass of the 2-Ethyl-1-indanone is determined by subtracting the mass of
the empty pycnometer from the mass of the filled pycnometer. The density is then calculated
by dividing the mass of the liquid by the known volume of the pycnometer.[14]

Other gravimetric methods for determining liquid density include the buoyancy technique,
based on Archimedes' principle.[14]

Workflow Visualization

The logical flow for the determination and presentation of the physical properties of 2-Ethyl-1-
indanone is illustrated in the diagram below.
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Caption: Workflow for Physical Property Characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b1366218?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1366218?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

